N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C23H19ClN2O5
• Molecular Weight: 438.9 g/mol
• IUPAC Name: N-[4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C23H19ClN2O5/c1-29-20-13-15(7-8-18(20)26-23(28)16-4-2-3-5-17(16)24)25-22(27)14-6-9-19-21(12-14)31-11-10-30-19/h2-9,12-13H,10-11H2,1H3,(H,25,27)(H,26,28)
• InChI Key: RYSOMKGNUPSOES-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC3=C(C=C2)OCCO3)NC(=O)C4=CC=CC=C4Cl

Description

N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as MLN8237, is a small molecule inhibitor of Aurora A kinase. Aurora A kinase is a protein that plays a crucial role in cell division and is overexpressed in many types of cancer. MLN8237 has shown potential as a therapeutic agent in cancer treatment.

Mechanism of Action

N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide works by inhibiting Aurora A kinase, which is involved in the regulation of cell division. By inhibiting this protein, N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide disrupts the cell cycle and induces cell death in cancer cells.
Biochemical and Physiological Effects:
N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have a range of biochemical and physiological effects. In addition to its anticancer properties, it has been shown to inhibit angiogenesis, the process by which new blood vessels are formed. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide is its specificity for Aurora A kinase, which makes it a useful tool for studying the role of this protein in cell division and cancer. However, its potency and effectiveness may vary depending on the specific cancer cell line being studied.

Future Directions

There are several potential future directions for research on N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One area of interest is the development of combination therapies that include N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide and other anticancer agents. Another area of research is the identification of biomarkers that can predict which patients are most likely to benefit from treatment with N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide. Additionally, there is ongoing research into the use of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide in the treatment of other diseases, such as neurodegenerative disorders.

Synthesis Methods

The synthesis of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves a multi-step process that starts with the reaction of 2-chlorobenzoyl chloride with 3-methoxyaniline to form 4-(2-chlorobenzoyl)amino-3-methoxyaniline. This intermediate is then reacted with 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid to form N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide.

Scientific Research Applications

N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its potential as an anticancer agent. In preclinical studies, it has shown efficacy against a variety of cancer cell lines, including lung, breast, and ovarian cancer. It has also been shown to enhance the effectiveness of chemotherapy drugs in combination therapy.